Cas no 2034570-67-5 (methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate)

• Product name: methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate
• CAS No: 2034570-67-5
• MF: C₁₈H₁₃N₅O₃S
• MW: 379.392521619797
• CID: 5413048
• PubChem ID: 91624213

methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS025314211
• 2034570-67-5
• F6240-7531
• methyl 3-((5-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl)amino)benzoate
• methyl 3-({5-[3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl]pyrimidin-4-yl}amino)benzoate
• methyl 3-[[5-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)pyrimidin-4-yl]amino]benzoate
• Methyl 3-[[5-[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]-4-pyrimidinyl]amino]benzoate

• Inchi： 1S/C18H13N5O3S/c1-25-18(24)11-4-2-5-12(8-11)21-15-13(9-19-10-20-15)17-22-16(23-26-17)14-6-3-7-27-14/h2-10H,1H3,(H,19,20,21)
• InChI Key： PVHZYIPSWZFFSX-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC2C(C3ON=C(C4SC=CC=4)N=3)=CN=CN=2)=C1

Computed Properties

• Exact Mass: 379.07391047g/mol
• Monoisotopic Mass: 379.07391047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 131Ų

Experimental Properties

• Density: 1.409±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 593.2±60.0 °C(Predicted)
• pka: 2.07±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters